N,N-bis(cyanomethyl)-3-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]propanamide

• IUPAC Name: N,N-bis(cyanomethyl)-3-[2,3-dihydro-1H-inden-1-yl(prop-2-ynyl)amino]propanamide
• InChI: InChI=1S/C19H20N4O/c1-2-12-22(13-9-19(24)23(14-10-20)15-11-21)18-8-7-16-5-3-4-6-17(16)18/h1,3-6,18H,7-9,12-15H2
• InChI Key: KDJQFFZKUGJZTP-UHFFFAOYSA-N
• Canonical SMILES: C#CCN(CCC(=O)N(CC#N)CC#N)C1CCC2=CC=CC=C12
• Molecular Formula: C19H20N4O
• Molecular Weight: 320.4 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Physical And Chemical Properties Analysis

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